Cas no 198153-03-6 (ethyl 2-(4-aminobenzenesulfonyl)acetate)

• Product Name: ethyl 2-(4-aminobenzenesulfonyl)acetate
• CAS No: 198153-03-6
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5918530
• PubChem ID: 73894597
• Update Time: 2024-01-09

ethyl 2-(4-aminobenzenesulfonyl)acetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid 2-[(4-aminophenyl)sulfonyl]ethyl ester
• ethyl 2-(4-aminobenzenesulfonyl)acetate
• SCHEMBL23703133
• EN300-11960503
• 198153-03-6

• Inchi： 1S/C10H13NO4S/c1-2-15-10(12)7-16(13,14)9-5-3-8(11)4-6-9/h3-6H,2,7,11H2,1H3
• InChI Key： HXFFSKJTTBJCTK-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CS(C1=CC=C(N)C=C1)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Melting Point: 112-114 °C
• Boiling Point: 450.8±45.0 °C(Predicted)
• pka: 1.08±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Sulfonylanilines